Cas no 1282944-12-0 (N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide)

• Product Name: N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide
• CAS No: 1282944-12-0
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 5452354
• PubChem ID: 61119977
• Update Time: 2025-10-28

N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS010354258
• 1282944-12-0
• N-(1-cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide
• Z756361392
• EN300-16252897
• N-(2-cyanobutan-2-yl)-2-(difluoromethoxy)benzamide
• N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide

• Inchi： 1S/C13H14F2N2O2/c1-3-13(2,8-16)17-11(18)9-6-4-5-7-10(9)19-12(14)15/h4-7,12H,3H2,1-2H3,(H,17,18)
• InChI Key： MQIGTJCYYWHZJY-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)CC)(=O)C1=CC=CC=C1OC(F)F

Computed Properties

• Exact Mass: 268.10233402g/mol
• Monoisotopic Mass: 268.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.0±45.0 °C(Predicted)
• pka: 11.45±0.46(Predicted)

Additional information on N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide

N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide (CAS 1282944-12-0): A Comprehensive Overview

N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide (CAS 1282944-12-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure featuring a cyano group and a difluoromethoxy moiety, exhibits promising properties for various applications. In recent years, the demand for such fluorinated compounds has surged due to their enhanced stability and bioavailability, making them a focal point in drug discovery and crop protection.

The chemical structure of N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide includes a benzamide backbone, which is a common scaffold in many biologically active molecules. The presence of the difluoromethoxy group at the 2-position of the benzene ring is particularly noteworthy, as it can influence the compound's electronic properties and metabolic stability. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, especially in the development of novel pharmaceutical agents and agrochemicals.

One of the key advantages of N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide is its versatility. It serves as a valuable building block in organic synthesis, enabling the creation of derivatives with tailored properties. For instance, the cyano group can participate in various chemical reactions, such as nucleophilic additions or reductions, offering pathways to diverse functionalized compounds. This adaptability makes it a sought-after material in both academic and industrial laboratories.

In the context of current trends, the interest in fluorinated compounds like N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide has been fueled by their potential in addressing global challenges. For example, the agrochemical industry is actively seeking eco-friendly solutions to enhance crop yields while minimizing environmental impact. The difluoromethoxy moiety in this compound could contribute to the development of next-generation pesticides with improved efficacy and reduced toxicity.

Moreover, the pharmaceutical sector is increasingly focusing on small-molecule therapeutics that target specific biological pathways. The structural features of N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide make it a candidate for further exploration in drug design, particularly in areas such as enzyme inhibition or receptor modulation. Researchers are also investigating its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge approach in targeted protein degradation.

From a market perspective, the demand for N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and commercial entities. Quality control and regulatory compliance remain critical, ensuring that the compound meets the stringent standards required for its intended uses.

In summary, N-(1-Cyano-1-methylpropyl)-2-(difluoromethoxy)benzamide (CAS 1282944-12-0) represents a fascinating example of modern chemical innovation. Its unique structure and multifunctional capabilities position it as a valuable asset in both scientific research and industrial applications. As the fields of medicinal chemistry and agrochemicals continue to evolve, this compound is likely to play an increasingly important role in shaping future advancements.